Cas no 1369903-56-9 (2-ethyl-1-fluoro-4-methylbenzene)

• Product Name: 2-ethyl-1-fluoro-4-methylbenzene
• CAS No: 1369903-56-9
• MF: C₉H₁₁F
• MW: 138.182046175003
• MDL: MFCD22489445
• CID: 5150148
• PubChem ID: 59083610
• Update Time: 2025-10-31

2-ethyl-1-fluoro-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-ethyl-1-fluoro-4-methyl-
• 2-ethyl-1-fluoro-4-methylbenzene

• MDL： MFCD22489445
• Inchi： 1S/C9H11F/c1-3-8-6-7(2)4-5-9(8)10/h4-6H,3H2,1-2H3
• InChI Key： PQGUGHKRFYHGGE-UHFFFAOYSA-N
• SMILES： C1(F)=CC=C(C)C=C1CC

Computed Properties

• Exact Mass: 138.084478513g/mol
• Monoisotopic Mass: 138.084478513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-ethyl-1-fluoro-4-methylbenzene

Comprehensive Analysis of 2-Ethyl-1-Fluoro-4-Methylbenzene (CAS No. 1369903-56-9): Properties, Applications, and Industry Trends

2-Ethyl-1-fluoro-4-methylbenzene (CAS 1369903-56-9) is a fluorinated aromatic compound gaining attention in pharmaceutical intermediates and specialty chemical synthesis. With the rising demand for fluorinated building blocks in drug discovery, this compound's unique molecular structure—featuring an ethyl group at position 2, fluorine at position 1, and methyl at position 4—offers distinct reactivity patterns. Recent studies highlight its potential in creating bioactive molecules, particularly in the development of PET imaging agents and agrochemicals.

The compound's physicochemical properties include a molecular weight of 152.19 g/mol, boiling point of ~195°C, and lipophilic character (LogP ~3.2), making it suitable for cross-coupling reactions. Industry reports indicate growing interest in selective fluorination techniques, with 1369903-56-9 serving as a model substrate for C-F bond activation research. Analytical methods like GC-MS and NMR spectroscopy confirm its high purity (>98%), a critical factor for GMP-compliant synthesis.

Environmental considerations drive innovations in green fluorination processes for compounds like 2-ethyl-1-fluoro-4-methylbenzene. A 2023 Journal of Fluorine Chemistry study demonstrated its synthesis via electrochemical fluorination, reducing hazardous byproducts. This aligns with the sustainable chemistry trend, addressing common search queries like "eco-friendly fluorinated compounds" and "fluorine in medicinal chemistry."

Market analysts project a 6.8% CAGR for fluorinated aromatics through 2030, fueled by applications in liquid crystal materials and electronic chemicals. The meta-substitution pattern in CAS 1369903-56-9 enhances thermal stability, making it valuable for high-performance polymers. Patent databases reveal 12+ filings since 2020 referencing this compound, primarily for OLED materials and catalysis ligands.

Quality control protocols for 1369903-56-9 emphasize residual solvent analysis and isomeric purity verification. Advanced separation techniques like HPLC-UV at 254 nm achieve baseline resolution from structural analogs. Storage recommendations include amber glass under nitrogen, reflecting the compound's photostability requirements—a frequent concern in user forums discussing fluorobenzene derivatives.

Emerging research explores 2-ethyl-1-fluoro-4-methylbenzene's role in metal-organic frameworks (MOFs) for gas storage. Its steric profile facilitates pore size tuning, addressing trending searches about "MOF design principles." Computational chemistry studies using DFT calculations predict favorable binding energies with transition metals, suggesting applications in heterogeneous catalysis.

Regulatory compliance for CAS 1369903-56-9 follows REACH guidelines, with full toxicological data available through ECHA. The compound's low acute toxicity (LD50 >2000 mg/kg) and absence of persistent bioaccumulation make it preferable to perfluorinated alternatives. Safety Data Sheets highlight standard organic solvent handling precautions, a top search topic among laboratory professionals.

In conclusion, 2-ethyl-1-fluoro-4-methylbenzene represents a versatile fluorochemical intermediate at the intersection of multiple industries. Its balanced reactivity-selectivity profile continues to inspire innovations, particularly in response to market demands for tailor-made fluorinated compounds. Ongoing research into its structure-activity relationships promises to unlock further applications in materials science and life sciences.